Cas no 2164855-15-4 (3-{[3-(Aminomethyl)oxetan-3-yl]oxy}propan-1-ol)

3-{[3-(Aminomethyl)oxetan-3-yl]oxy}propan-1-ol is a versatile bifunctional compound featuring both an aminomethyl and a hydroxyl group, linked via an oxetane spacer. Its unique oxetane ring enhances stability while maintaining reactivity, making it valuable in pharmaceutical and polymer applications. The primary amine group allows for further functionalization, such as conjugation or crosslinking, while the hydroxyl group provides additional modification sites. This compound’s balanced hydrophilicity and structural rigidity contribute to its utility in drug discovery, particularly in prodrug design and as a building block for bioactive molecules. Its synthetic flexibility and stability under physiological conditions make it a promising intermediate for advanced material and medicinal chemistry applications.

3-{[3-(Aminomethyl)oxetan-3-yl]oxy}propan-1-ol structure

2164855-15-4 structure

Product Name:3-{[3-(Aminomethyl)oxetan-3-yl]oxy}propan-1-ol

CAS No:2164855-15-4

MF:C₇H₁₅NO₃

MW:161.198902368546

CID:6543761

PubChem ID:165522325

Update Time:2025-06-26

3-{[3-(Aminomethyl)oxetan-3-yl]oxy}propan-1-ol Chemical and Physical Properties

Names and Identifiers

- EN300-1294142
- 2164855-15-4
- 3-{[3-(aminomethyl)oxetan-3-yl]oxy}propan-1-ol
- 3-{[3-(Aminomethyl)oxetan-3-yl]oxy}propan-1-ol
- Inchi： 1S/C7H15NO3/c8-4-7(5-10-6-7)11-3-1-2-9/h9H,1-6,8H2
- InChI Key： FUZPMOQYHNHOAX-UHFFFAOYSA-N
- SMILES： O1CC(CN)(C1)OCCCO

Computed Properties

Exact Mass: 161.10519334g/mol
Monoisotopic Mass: 161.10519334g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 5
Complexity: 114
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.7
Topological Polar Surface Area: 64.7Å²

3-{[3-(Aminomethyl)oxetan-3-yl]oxy}propan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1294142-0.05g	3-{[3-(aminomethyl)oxetan-3-yl]oxy}propan-1-ol	2164855-15-4	0.05g	$1188.0	2023-06-06
Enamine	EN300-1294142-0.1g	3-{[3-(aminomethyl)oxetan-3-yl]oxy}propan-1-ol	2164855-15-4	0.1g	$1244.0	2023-06-06
Enamine	EN300-1294142-0.25g	3-{[3-(aminomethyl)oxetan-3-yl]oxy}propan-1-ol	2164855-15-4	0.25g	$1300.0	2023-06-06
Enamine	EN300-1294142-0.5g	3-{[3-(aminomethyl)oxetan-3-yl]oxy}propan-1-ol	2164855-15-4	0.5g	$1357.0	2023-06-06
Enamine	EN300-1294142-1.0g	3-{[3-(aminomethyl)oxetan-3-yl]oxy}propan-1-ol	2164855-15-4	1g	$1414.0	2023-06-06
Enamine	EN300-1294142-2.5g	3-{[3-(aminomethyl)oxetan-3-yl]oxy}propan-1-ol	2164855-15-4	2.5g	$2771.0	2023-06-06
Enamine	EN300-1294142-5.0g	3-{[3-(aminomethyl)oxetan-3-yl]oxy}propan-1-ol	2164855-15-4	5g	$4102.0	2023-06-06
Enamine	EN300-1294142-10.0g	3-{[3-(aminomethyl)oxetan-3-yl]oxy}propan-1-ol	2164855-15-4	10g	$6082.0	2023-06-06

3-{[3-(Aminomethyl)oxetan-3-yl]oxy}propan-1-ol Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
3. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
4. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
5. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442

Additional information on 3-{[3-(Aminomethyl)oxetan-3-yl]oxy}propan-1-ol

3-{[3-(Aminomethyl)oxetan-3-yl]oxy}propan-1-ol: A Comprehensive Overview

The compound 3-{[3-(Aminomethyl)oxetan-3-yl]oxy}propan-1-ol (CAS No. 2164855-15-4) is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which combines an oxetane ring with an amino group and a hydroxyl group, making it a valuable building block for various applications. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to this compound.

Structure and Synthesis

The molecular structure of 3-{[3-(Aminomethyl)oxetan-3-yl]oxy}propan-1-ol is defined by its oxetane ring, which is a four-membered cyclic ether. The oxetane ring is substituted at the 3-position with an aminoethyl group (-CH2CH2NH2), and at the 1-position with a hydroxyl group (-OH). This arrangement imparts the molecule with both hydrophilic and hydrophobic characteristics, making it suitable for a wide range of chemical reactions.

The synthesis of this compound typically involves multi-step reactions. One common approach is the nucleophilic substitution of an epoxide intermediate with an amine-containing reagent. Recent studies have explored more efficient synthetic pathways, including the use of microwave-assisted synthesis and catalytic systems to enhance reaction yields and reduce production time.

Physical and Chemical Properties

Understanding the physical and chemical properties of 3-{[3-(Aminomethyl)oxetan-3-yl]oxy}propan-1-ol is crucial for its application in various fields. The compound has a molecular weight of approximately 147.2 g/mol and exists as a colorless liquid at room temperature. Its solubility in water is moderate, but it exhibits excellent solubility in organic solvents such as dichloromethane and ethyl acetate.

Recent research has focused on the thermal stability and reactivity of this compound under different conditions. Studies have shown that it can undergo various transformations, including oxidation, reduction, and condensation reactions, depending on the reaction conditions. These properties make it a valuable intermediate in organic synthesis.

Applications in Materials Science

One of the most promising applications of 3-{[3-(Aminomethyl)oxetan-3-yl]oxy}propan-1-ol lies in materials science. Its ability to form stable polymers through step-growth polymerization has led to its use in developing advanced materials for biomedical applications. For instance, researchers have successfully synthesized biocompatible polymers using this compound as a monomer.

In addition to polymer synthesis, this compound has been explored for its potential in creating self-healing materials. Recent studies have demonstrated that when incorporated into polyurethane formulations, it enhances the material's ability to recover from mechanical damage without external intervention.

Pharmacological Applications

The pharmaceutical industry has also taken notice of 3-{[3-(Aminomethyl)oxetan-3-yl]oxy}propan-1